N-(2-((6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)-2,4-difluorobenzamide

• IUPAC Name: 2,4-difluoro-N-[2-[(6-pyrazol-1-ylpyrimidin-4-yl)amino]ethyl]benzamide
• InChI: InChI=1S/C16H14F2N6O/c17-11-2-3-12(13(18)8-11)16(25)20-6-5-19-14-9-15(22-10-21-14)24-7-1-4-23-24/h1-4,7-10H,5-6H2,(H,20,25)(H,19,21,22)
• InChI Key: WTBRLVLRSOGSHA-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1)C2=NC=NC(=C2)NCCNC(=O)C3=C(C=C(C=C3)F)F
• Molecular Formula: C16H14F2N6O
• Molecular Weight: 344.32 g/mol

Description

N-(2-((6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)-2,4-difluorobenzamide is a chemical compound that belongs to the class of small molecule inhibitors. It is commonly known as A-674563 and is used in scientific research to study the function of protein kinases.

Scientific Research Applications

Antiproliferative Activity

Compounds with structural similarities to N-(2-((6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)-2,4-difluorobenzamide have been synthesized and evaluated for their antiproliferative activity against various cancer cell lines. For example, a study conducted by Huang et al. (2020) synthesized a compound that showed marked inhibition against human colon cancer (HT-29), lung adenocarcinoma (A549), and gastric cancer (MKN45) cell lines, displaying promising anticancer activity. This suggests potential applications in developing new cancer therapies (Huang et al., 2020).

Molecular Docking and Design

The structural analysis and molecular docking studies of similar compounds reveal their interaction with biological targets, which aids in the design of molecules with specific biological activities. The aforementioned study by Huang et al. also involved molecular docking to understand the mechanism of action, which is crucial for the rational design of drugs with improved efficacy and reduced side effects.

Synthesis and Characterization

Research efforts also focus on the synthesis and characterization of such compounds, exploring their chemical properties and potential biological activities. Studies often involve the use of density functional theory (DFT), crystallography, and various spectroscopic techniques to understand the molecular structure and properties, as evidenced by research on related pyrazole and pyrimidin derivatives with potential anticancer and anti-inflammatory properties.

Biological Evaluation

Further evaluation of related compounds includes their cytotoxic effects on various cell lines, providing insights into their therapeutic potential. The synthesis and biological evaluation of novel pyrazolopyrimidines derivatives as anticancer agents highlight the importance of structural modifications to enhance biological activity and selectivity (Rahmouni et al., 2016).